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Compound of Interest

Compound Name: Zinc hexafluorosilicate

CAS No.: 16871-71-9

Cat. No.: B092922 Get Quote

This guide provides a comprehensive overview of zinc hexafluorosilicate, a compound of

significant interest in various industrial and research applications. Intended for researchers,

scientists, and drug development professionals, this document delves into the fundamental

chemical and physical properties of zinc hexafluorosilicate, its synthesis, and relevant

analytical methodologies. The content is structured to provide not only factual data but also the

underlying scientific principles and practical insights essential for its application.

Core Chemical Identity: Formula and Molecular
Weight
Zinc hexafluorosilicate, also known as zinc silicofluoride, is an inorganic compound with the

chemical formula ZnSiF₆.[1][2][3] It is the zinc salt of hexafluorosilicic acid. The compound is

often encountered in its hydrated form, most commonly as a hexahydrate, ZnSiF₆·6H₂O.[4]

The molecular weight of the anhydrous form is a critical parameter for stoichiometric

calculations in chemical reactions and formulation development. It is calculated as follows:

Zinc (Zn): 65.38 g/mol

Silicon (Si): 28.085 g/mol

Fluorine (F): 18.998 g/mol x 6 = 113.988 g/mol
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Total Molecular Weight (Anhydrous): 65.38 + 28.085 + 113.988 = 207.453 g/mol

Various sources state the molecular weight to be approximately 207.47 g/mol or 207.5 g/mol .

[2][5][6][7][8] For the more common hexahydrate form, the molecular weight is significantly

higher due to the six water molecules of crystallization:

Water (H₂O): (1.008 g/mol x 2) + 15.999 g/mol = 18.015 g/mol

Six Water Molecules: 18.015 g/mol x 6 = 108.09 g/mol

Total Molecular Weight (Hexahydrate): 207.453 + 108.09 = 315.543 g/mol .[4]

The structural representation of the hexafluorosilicate anion is an octahedral arrangement of

six fluorine atoms around a central silicon atom.
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Caption: Ionic structure of Zinc Hexafluorosilicate.

Physicochemical Properties
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Understanding the physicochemical properties of zinc hexafluorosilicate is paramount for its

handling, storage, and application. The compound is typically a white crystalline solid.[1][2][3] A

summary of its key properties is presented in the table below.

Property Value Source(s)

Appearance
White crystalline powder or

colorless hexagonal prisms.
[2][5][6]

Density 2.104 g/cm³ [2]

Solubility in Water Soluble. [1][2]

Solubility in Other Solvents
Soluble in inorganic acids,

insoluble in ethanol.
[2]

pH of 1% Aqueous Solution 3.2 [1][2]

Decomposition Temperature Decomposes at 100 °C. [2][6]

Synthesis and Manufacturing
The primary industrial method for producing zinc hexafluorosilicate is through the

neutralization of hexafluorosilicic acid (H₂SiF₆) with a zinc source, most commonly zinc oxide

(ZnO).[2][6]

Neutralization Synthesis Protocol
This protocol outlines the laboratory-scale synthesis of zinc hexafluorosilicate. The rationale

behind this choice is the direct and relatively high-yield reaction between an acid and a base to

form the desired salt.

Step-by-Step Methodology:

Preparation of Hexafluorosilicic Acid: A solution of hexafluorosilicic acid is typically prepared

by reacting sulfuric acid, fluorite (calcium fluoride), and silica sand.[2]

Purification of Hexafluorosilicic Acid: The resulting acid solution may contain sulfate

impurities, which can be removed by treatment with a lead salt, such as lead carbonate, to
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precipitate lead sulfate.[2]

Neutralization: Zinc oxide is slowly added to the purified hexafluorosilicic acid solution with

constant stirring. The reaction is exothermic, and the addition rate should be controlled to

manage the temperature. The reaction proceeds as follows:

H₂SiF₆ + ZnO → ZnSiF₆ + H₂O

Filtration: Once the neutralization is complete (indicated by a stable pH), the solution is

filtered to remove any unreacted zinc oxide or other insoluble impurities.

Crystallization: The filtrate is then concentrated by evaporation to create a saturated solution.

Upon cooling, zinc hexafluorosilicate crystallizes out.

Isolation and Drying: The crystals are isolated by centrifugation or filtration and then dried to

obtain the final product.[2]

This process is a self-validating system as the purity of the final product can be readily

assessed through analytical techniques, and the reaction endpoint is clearly defined by pH

measurement.
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Caption: Synthesis workflow for Zinc Hexafluorosilicate.

Applications in Research and Industry
Zinc hexafluorosilicate has a diverse range of applications stemming from its chemical

properties.

Concrete Hardener: It is used as a rapid curing agent for concrete.[1][2]
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Wood Preservative: Its toxic properties make it an effective wood preservative.[2][3]

Mothproofing Agent: It is utilized in the textile industry as a mothproofing agent.[1][2][6]

Protective Glass: It is applied to glass surfaces to provide radiation shielding, corrosion

resistance, and abrasion resistance.[9]

Water Treatment: It can be used as a flocculating agent in water treatment processes.[5]

Ceramics and Glazes: It is used in the manufacturing of glass and ceramic glazes.[6][10]

Analytical Methods for Characterization
The characterization of zinc hexafluorosilicate and the determination of its purity are crucial

for its effective application. Several analytical techniques can be employed.

Quantification of Zinc Content
The zinc content can be determined using instrumental methods such as:

Inductively Coupled Plasma-Atomic Emission Spectroscopy (ICP-AES): This is a common

method for determining zinc concentrations in various samples.[11]

Atomic Absorption Spectroscopy (AAS): Another widely used technique for quantifying metal

content.[11]

Experimental Protocol for Zinc Quantification by ICP-AES:

Sample Preparation: A precisely weighed sample of zinc hexafluorosilicate is dissolved in

deionized water to a known volume.

Standard Preparation: A series of standard solutions of known zinc concentrations are

prepared from a certified reference material.

Instrument Calibration: The ICP-AES instrument is calibrated using the prepared standard

solutions.
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Sample Analysis: The prepared sample solution is introduced into the plasma, and the

emission intensity at a characteristic wavelength for zinc is measured.

Concentration Determination: The zinc concentration in the sample is determined by

comparing its emission intensity to the calibration curve.

The choice of ICP-AES is justified by its high sensitivity and the ability to perform multi-element

analysis if other metallic impurities need to be quantified.

Safety and Handling
Zinc hexafluorosilicate is a toxic and corrosive substance that requires careful handling.[2]

Toxicity: It is harmful if swallowed and can cause severe skin burns and eye damage.[6][12]

Ingestion can lead to symptoms of fluoride poisoning.[6][13]

Personal Protective Equipment (PPE): When handling this compound, it is essential to wear

appropriate PPE, including gloves, safety goggles, and a lab coat.[2]

Storage: It should be stored in a cool, dry, and well-ventilated area, away from incompatible

materials such as acids and edible substances.[2]

Disposal: Disposal should be carried out in accordance with local, state, and federal

regulations for hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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